N-benzyl-7-hydroxy-2-oxo-2H-chromene-3-carboxamide

• IUPAC Name: N-benzyl-7-hydroxy-2-oxochromene-3-carboxamide
• InChI: InChI=1S/C17H13NO4/c19-13-7-6-12-8-14(17(21)22-15(12)9-13)16(20)18-10-11-4-2-1-3-5-11/h1-9,19H,10H2,(H,18,20)
• InChI Key: UHTZLPCUVMTDER-UHFFFAOYSA-N
• Canonical SMILES: C1=CC=C(C=C1)CNC(=O)C2=CC3=C(C=C(C=C3)O)OC2=O
• Molecular Formula: C17H13NO4
• Molecular Weight: 295.29 g/mol
• Solubility: 6.3 [ug/mL] (The mean of the results at pH 7.4)

Description

N-benzyl-7-hydroxy-2-oxo-2H-chromene-3-carboxamide, also known as BHOC, is a synthetic compound that has been widely used in scientific research. BHOC belongs to the class of coumarin derivatives and has been found to exhibit various biological activities, including antitumor, anti-inflammatory, and antiviral properties.

Scientific Research Applications

Antimicrobial Activity

N-Aryl-7-hydroxy-2-imino-2H-chromene-3-carboxamides, synthesized from 2,4-dihydroxybenzaldehyde and cyanoacetic acid arylamides, have been found to exhibit antimicrobial activity. This class of compounds, which includes N-benzyl-7-hydroxy-2-oxo-2H-chromene-3-carboxamide, has shown promise in biological tests against various microbes (Ukhov et al., 2021).

Synthesis and Transformations

The synthesis and transformations of 7-hydroxy-2-oxo-2H-chromene-6-carboxamides, including derivatives such as N-benzyl-7-hydroxy-2-oxo-2H-chromene-3-carboxamide, have been explored. This includes the reaction of umbelliferone-6-carbonyl chloride with amines and amino acid methyl esters, resulting in various N-substituted derivatives (Zakharov et al., 2019).

Complex Formation with Metals

Novel copper(II), cobalt(II), and nickel(II) complexes with 5-(4-oxo-4H-chromen-3-yl)-4,5-dihydro-1,3,4-thiadiazole-2-carboxamide, which includes variants like N-benzyl-7-hydroxy-2-oxo-2H-chromene-3-carboxamide, have been synthesized. These studies include the exploration of their crystal structure and electrochemical properties (Myannik et al., 2018).

Chemosensors for Cyanide Anions

Coumarin benzothiazole derivatives, including compounds similar to N-benzyl-7-hydroxy-2-oxo-2H-chromene-3-carboxamide, have been synthesized and evaluated as chemosensors for cyanide anions. These compounds can recognize cyanide anions through Michael addition reaction and exhibit notable color changes and fluorescence quenching, observable by the naked eye (Wang et al., 2015).

Molecular Probe for Hydroxyl Radicals

N-(3-(3-Aminopropylamino)propyl)-2-oxo-2H-chromene-3-carboxamide, a compound similar to N-benzyl-7-hydroxy-2-oxo-2H-chromene-3-carboxamide, has been synthesized and used as a fluorescent hydroxyl radical indicator. It demonstrates utility in quantifying lower concentrations of hydroxyl radicals compared to other indicators (Singh et al., 2008).

Anticholinesterase Activity

Coumarin-3-carboxamides bearing a tryptamine moiety have shown significant activity against acetylcholinesterase (AChE). The SAR study indicates that specific substitutions on the coumarin scaffold, like those in N-benzyl-7-hydroxy-2-oxo-2H-chromene-3-carboxamide, can enhance anti-AChE activity (Ghanei-Nasab et al., 2016).